Cas no 1804041-51-7 (7-Amino-2-fluorobenzo[d]oxazole)

• Product Name: 7-Amino-2-fluorobenzo[d]oxazole
• CAS No: 1804041-51-7
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4816783
• Update Time: 2025-06-13

7-Amino-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-fluorobenzo[d]oxazole

• Inchi： 1S/C7H5FN2O/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,9H2
• InChI Key： YXOJKEDLXSCHAT-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC=C(C=2O1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Additional information on 7-Amino-2-fluorobenzo[d]oxazole

Recent Advances in the Study of 7-Amino-2-fluorobenzo[d]oxazole (CAS: 1804041-51-7) in Chemical Biology and Pharmaceutical Research

The compound 7-Amino-2-fluorobenzo[d]oxazole (CAS: 1804041-51-7) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by the presence of both amino and fluoro substituents on a benzo[d]oxazole core, has demonstrated significant promise in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthetic accessibility, biochemical interactions, and pharmacological profiles, positioning it as a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 7-Amino-2-fluorobenzo[d]oxazole as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. Researchers optimized its derivatization to enhance binding affinity and selectivity, achieving nanomolar potency against resistant mutant forms of EGFR. The fluorinated moiety was found to improve metabolic stability and membrane permeability, addressing common challenges in oncology drug development. These findings underscore the compound's utility in targeting protein kinases implicated in cancer progression.

Parallel investigations in antimicrobial research have revealed that derivatives of 7-Amino-2-fluorobenzo[d]oxazole exhibit broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). A 2024 ACS Infectious Diseases report demonstrated that structural modifications at the 7-amino position could modulate bacterial topoisomerase inhibition, with lead compounds showing reduced cytotoxicity in mammalian cells. This balance between efficacy and safety highlights the scaffold's potential for antibiotic development amid rising antimicrobial resistance.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have streamlined the production of 7-Amino-2-fluorobenzo[d]oxazole derivatives. A notable 2023 Organic Letters publication detailed a palladium-catalyzed C-H activation protocol enabling direct arylation at the C5 position of the oxazole ring, significantly expanding the structural diversity accessible from this core. Such methodologies are critical for structure-activity relationship (SAR) studies and library generation in high-throughput screening campaigns.

Ongoing preclinical evaluations are exploring the compound's applications beyond traditional small-molecule therapeutics. For instance, its incorporation into PROTACs (Proteolysis-Targeting Chimeras) has shown promise in targeted protein degradation strategies, as reported in a 2024 Cell Chemical Biology study. The electron-withdrawing fluorine atom was found to enhance ternary complex formation between the target protein and E3 ubiquitin ligase, improving degradation efficiency for challenging oncology targets.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 7-Amino-2-fluorobenzo[d]oxazole-based compounds. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies indicate that while the fluorinated core improves metabolic stability, careful modulation of lipophilicity is required to maintain favorable blood-brain barrier penetration for CNS applications. Computational modeling approaches, as discussed in a 2023 Journal of Chemical Information and Modeling article, are being employed to predict and address these limitations early in the drug design process.

In conclusion, 7-Amino-2-fluorobenzo[d]oxazole (1804041-51-7) represents a multifaceted scaffold with growing importance in modern drug discovery. Its applications span targeted cancer therapies, antimicrobial development, and innovative protein degradation technologies, supported by continuous improvements in synthetic methodologies and mechanistic understanding. Future research directions likely include exploration of its enantioselective synthesis and incorporation into bifunctional drug conjugates, further expanding its impact on chemical biology and pharmaceutical sciences.